CID 71355289

• Molecular Formula: Sn3U
• Molecular Weight: 594.2 g/mol
• InChI: InChI=1S/3Sn.U
• InChI Key: DLSXNOHFJPSZHS-UHFFFAOYSA-N
• Canonical SMILES: [Sn].[Sn].[Sn].[U]

Description

CID 71355289 is a chemical compound registered in the PubChem database. It is known for its unique properties and potential applications in various scientific fields. This compound has garnered interest due to its distinctive chemical structure and reactivity, making it a subject of study in both academic and industrial research.

Preparation Methods

The synthesis of CID 71355289 involves several steps, each requiring specific reaction conditions and reagents. The synthetic routes typically include:

Initial Raw Material Selection: The process begins with selecting appropriate raw materials that will undergo a series of chemical reactions.

Reaction Conditions: The reactions are carried out under controlled conditions, including temperature, pressure, and pH, to ensure the desired product is obtained.

Industrial Production: On an industrial scale, the production of this compound involves large-scale reactors and continuous monitoring to maintain the quality and yield of the compound.

Chemical Reactions Analysis

CID 71355289 undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: The compound can be reduced using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Substitution reactions involve replacing one functional group with another, typically using reagents like halogens or nucleophiles.

Major Products: The products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield different oxygenated derivatives, while reduction could produce various reduced forms of the compound.

Scientific Research Applications

CID 71355289 has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in organic synthesis and as a catalyst in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including its effects on cellular processes and its use in drug development.

Medicine: this compound is investigated for its therapeutic potential in treating various diseases, including its role as an active ingredient in pharmaceuticals.

Industry: In industrial applications, the compound is used in the production of specialty chemicals and materials, contributing to advancements in technology and manufacturing processes.

Mechanism of Action

The mechanism of action of CID 71355289 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to particular receptors or enzymes, modulating their activity and influencing various biochemical processes. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

CID 71355289 can be compared with other similar compounds to highlight its uniqueness. Some similar compounds include:

CID 2244 (aspirin): Known for its anti-inflammatory and analgesic properties.

CID 5161 (salicylsalicylic acid): Used for its anti-inflammatory effects.

CID 3715 (indomethacin): A nonsteroidal anti-inflammatory drug.

CID 1548887 (sulindac): Another nonsteroidal anti-inflammatory drug.

Compared to these compounds, this compound may exhibit unique reactivity, stability, or biological activity, making it a valuable subject of study in various scientific disciplines.